Cas no 1807043-75-9 (4-(Hydroxymethyl)benzo[d]oxazole-2-sulfonyl chloride)

• Product Name: 4-(Hydroxymethyl)benzo[d]oxazole-2-sulfonyl chloride
• CAS No: 1807043-75-9
• MF: C₈H₆ClNO₄S
• MW: 247.655539989471
• CID: 4818044
• Update Time: 2025-08-03

4-(Hydroxymethyl)benzo[d]oxazole-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-(Hydroxymethyl)benzo[d]oxazole-2-sulfonyl chloride

• Inchi： 1S/C8H6ClNO4S/c9-15(12,13)8-10-7-5(4-11)2-1-3-6(7)14-8/h1-3,11H,4H2
• InChI Key： VZIKJGNWGQZALN-UHFFFAOYSA-N
• SMILES： ClS(C1=NC2=C(C=CC=C2CO)O1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 328
• XLogP3: 1.2
• Topological Polar Surface Area: 88.8

Additional information on 4-(Hydroxymethyl)benzo[d]oxazole-2-sulfonyl chloride

Comprehensive Overview of 4-(Hydroxymethyl)benzo[d]oxazole-2-sulfonyl chloride (CAS No. 1807043-75-9)

4-(Hydroxymethyl)benzo[d]oxazole-2-sulfonyl chloride (CAS No. 1807043-75-9) is a specialized sulfonyl chloride derivative widely utilized in pharmaceutical and agrochemical research. This compound belongs to the benzo[d]oxazole family, a class of heterocyclic compounds known for their versatility in drug discovery and material science. With its reactive sulfonyl chloride group and hydroxymethyl functionality, this molecule serves as a key intermediate for synthesizing sulfonamides, which are pivotal in developing antibiotics, enzyme inhibitors, and fluorescent probes.

The growing interest in 4-(Hydroxymethyl)benzo[d]oxazole-2-sulfonyl chloride aligns with the surge in demand for high-value chemical intermediates in 2024. Researchers are particularly drawn to its potential in targeted drug delivery systems and bioconjugation, as highlighted in recent publications. Its CAS No. 1807043-75-9 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in medicinal chemistry and catalysis. The compound’s unique structure enables modifications at both the sulfonyl chloride and hydroxymethyl sites, making it a versatile building block for structure-activity relationship (SAR) studies.

From an industrial perspective, 4-(Hydroxymethyl)benzo[d]oxazole-2-sulfonyl chloride is gaining traction due to its compatibility with green chemistry principles. Innovations in solvent-free synthesis and catalytic processes have reduced the environmental footprint of its production. This aligns with the global shift toward sustainable chemical manufacturing, a topic dominating forums like the American Chemical Society (ACS) meetings. Users often search for "sulfonyl chloride applications 2024" or "benzo[d]oxazole derivatives in drug design," underscoring the compound’s interdisciplinary appeal.

Analytical characterization of CAS No. 1807043-75-9 typically involves NMR spectroscopy, HPLC purity analysis, and mass spectrometry. These techniques confirm the compound’s stability and reactivity, critical for high-throughput screening in drug development. Notably, its hydroxymethyl group allows for further functionalization via esterification or etherification, expanding its utility in peptide coupling and polymer chemistry. Such features make it a staple in combinatorial chemistry libraries.

In summary, 4-(Hydroxymethyl)benzo[d]oxazole-2-sulfonyl chloride (CAS No. 1807043-75-9) exemplifies the convergence of synthetic efficiency and molecular diversity. Its role in advancing precision medicine and material innovation ensures its prominence in scientific literature and patent filings. For researchers exploring "heterocyclic sulfonyl chlorides" or "bioconjugation reagents," this compound offers a robust platform for cutting-edge discoveries.